Cas no 697-66-5 (Benzothiazolium, 3-methyl-)

• Product Name: Benzothiazolium, 3-methyl-
• CAS No: 697-66-5
• MF: C₈H₈NS
• MW: 150.220820426941
• CID: 391388
• PubChem ID: 22490
• Update Time: 2025-04-19

Benzothiazolium, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzothiazolium, 3-methyl-
• 3-methyl-1,3-benzothiazol-3-ium
• DTXSID40274728
• 697-66-5
• CHEMBL415702
• SCHEMBL2271462

• Inchi： 1S/C8H8NS/c1-9-6-10-8-5-3-2-4-7(8)9/h2-6H,1H3/q+1
• InChI Key： UKJRKKQWBUZLPP-UHFFFAOYSA-N
• SMILES： S1C=[N+](C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 150.03784
• Monoisotopic Mass: 150.03774543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 32.1Ų

Experimental Properties

• PSA: 3.88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles